Cas no 67952-94-7 (N-ethyl-2-methoxy-N-[(2-methoxyphenyl)methyl]benzylamine)

• Product Name: N-ethyl-2-methoxy-N-[(2-methoxyphenyl)methyl]benzylamine
• CAS No: 67952-94-7
• MF: C₁₈H₂₃NO₂
• MW: 285.38072514534
• CID: 967990
• PubChem ID: 106226
• Update Time: 2025-04-19

N-ethyl-2-methoxy-N-[(2-methoxyphenyl)methyl]benzylamine Chemical and Physical Properties

Names and Identifiers

• N-ethyl-2-methoxy-N-[(2-methoxyphenyl)methyl]benzylamine
• N,N-bis[(2-methoxyphenyl)methyl]ethanamine
• Benzenemethanamine, N-ethyl-2-methoxy-N-((2-methoxyphenyl)methyl)-
• N,N-bis(2-methoxybenzyl)ethanamine
• N,N-Bis(o-methoxybenzyl)ethylamine
• N-Ethyl-2-methoxy-N-((2-methoxyphenyl)methyl)benzylamine
• DTXSID4070906
• EINECS 267-930-9
• NS00036316
• Benzenemethanamine, N-ethyl-2-methoxy-N-[(2-methoxyphenyl)methyl]-
• 67952-94-7
• YOZOQWSDVMUIEG-UHFFFAOYSA-N

• Inchi： 1S/C18H23NO2/c1-4-19(13-15-9-5-7-11-17(15)20-2)14-16-10-6-8-12-18(16)21-3/h5-12H,4,13-14H2,1-3H3
• InChI Key： YOZOQWSDVMUIEG-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC=CC=1CN(CC)CC1C=CC=CC=1OC

Computed Properties

• Exact Mass: 285.17299
• Monoisotopic Mass: 285.172878976g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 7
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 21.7Ų

Experimental Properties

• PSA: 21.7